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Compound of Interest

Tert-butyl 4-carbamoylpiperidine-
Compound Name:
1-carboxylate

Cat. No.: B153392

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,
and spectral data of tert-butyl 4-carbamoylpiperidine-1-carboxylate, a key building block in
modern medicinal chemistry.

Chemical Structure and Properties

Tert-butyl 4-carbamoylpiperidine-1-carboxylate, also known as N-Boc-isonipecotamide, is a
piperidine derivative featuring a carbamoyl! group at the 4-position and a tert-butoxycarbonyl
(Boc) protecting group on the piperidine nitrogen.[1][2] This structure makes it a valuable
intermediate in the synthesis of a variety of biologically active compounds.[3] The Boc group
provides a stable yet readily cleavable protecting group, allowing for selective modification at
other positions of the molecule.[4]

Structure:

A summary of the key quantitative data for this compound is presented in the table below.
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Property Value Reference
CAS Number 91419-48-6 [1][3]1[5]
Molecular Formula C11H20N203 [1]
Molecular Weight 228.29 g/mol [1]
Melting Point 158-160 °C [1][5]
Boiling Point 384.4+31.0 °C (Predicted) [1][5]
Density 1.123+0.06 g/cm3 (Predicted) [1]
pKa 16.40+0.20 (Predicted) [1]
Appearance White to Almost white powder (2]
to crystal
Synthesis

A common and effective method for the synthesis of tert-butyl 4-carbamoylpiperidine-1-
carboxylate proceeds from 1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid (also known as
N-Boc-piperidine-4-carboxylic acid).[6] This method involves the amidation of the carboxylic
acid functionality.

Experimental Protocol: Synthesis from 1-Boc-4-
piperidinecarboxylic acid

This protocol is based on the amidation of 1-Boc-4-piperidinecarboxylic acid using a coupling
agent.[1]

Materials:
o 1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid
e Ammonium chloride (NH4Cl)

e N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDCI)
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e 1-Hydroxy-7-azabenzotriazole (HOALt)
e N,N-Diisopropylethylamine (DIPEA)

e Dichloromethane (DCM)

« Distilled water

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography
o Ethyl acetate

Procedure:

 In areaction vessel, dissolve 1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid (1.0 eq),
ammonium chloride (1.0 eq), EDCI (0.67 eq), and HOAt (0.5 eq) in dichloromethane at 0 °C.

[1]
 To this cooled solution, add N,N-Diisopropylethylamine (2.0 eq) dropwise.[1]
» Allow the reaction mixture to warm to room temperature and stir for 10 hours.[1]
» Monitor the reaction progress by thin-layer chromatography (TLC).
o Upon completion, wash the reaction mixture with distilled water (3 x volume of DCM).[1]
o Separate the organic layer and dry it over anhydrous sodium sulfate.[1]
» Concentrate the organic layer under reduced pressure to obtain the crude product.[1]

» Purify the crude residue by silica gel column chromatography using ethyl acetate as the
eluent to yield tert-butyl 4-carbamoylpiperidine-1-carboxylate as a white solid.[1]

Yield: Approximately 73%.[1]

Spectral Data
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The structure of tert-butyl 4-carbamoylpiperidine-1-carboxylate can be confirmed by various
spectroscopic methods.

'H NMR Spectroscopy

e H NMR (400 MHz, CDsOD): & 4.11 (d, J = 13.4 Hz, 2H), 2.76-2.86 (m, 2H), 2.38-2.45 (m,
1H), 1.79 (d, J = 11.2 Hz, 2H), 1.52-1.62 (m, 2H), 1.47 (s, 9H).[1]

Mass Spectrometry
e MS-ESI: m/z 173.20 [M-55]*.[1] This corresponds to the loss of the tert-butyl group.

Visualization of Synthesis Workflow

The following diagram illustrates the synthesis of tert-butyl 4-carbamoylpiperidine-1-
carboxylate from 1-Boc-4-piperidinecarboxylic acid.

Caption: Synthesis of tert-butyl 4-carbamoylpiperidine-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b153392#tert-butyl-4-carbamoylpiperidine-1-
carboxylate-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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